Cas no 25747-05-1 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-)
25747-05-1 structure
Product Name:1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-
CAS No:25747-05-1
MF:C20H14N2O5S
MW:394.400563716888
CID:265247
PubChem ID:19098
Update Time:2025-04-19
1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-
- eriochrome blue black B
- (4E)-4-[(1-hydroxynaphthalen-2-yl)hydrazono]-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
- 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphtalenyl)azo)-
- 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphthalenyl)azo)-
- 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(1-hydroxy-2-naphthalenyl)diazenyl)-
- 3-Hydroxy-4-((1-hydroxy-2-naphthyl)azo)naphthalene-1-sulphonic acid
- DTXSID5067136
- 3-Hydroxy-4-(1-hydroxy-naphthalen-2-ylazo)-naphthalene-1-sulfonic acid anion
- NS00048310
- T611
- EINECS 247-234-1
- SCHEMBL4596966
- 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-
- 3-Hydroxy-4-(1-hydroxy-naphthalen-2-ylazo)-naphthalene-1-sulfonic acid
- 25747-05-1
- CHEMBL420168
- BDBM50105976
- 2-hydroxy-1-(1-hydroxy-2-naphthylazo)naphthalene-4-sulfonic acid
- NCI60_004127
- BRDGZOLJYALNOY-UHFFFAOYSA-N
- 1-Naphthalenesulfonic acid, 3-hydroxy-4-(1-hydroxy-2-naphthylazo)-
-
- Inchi: 1S/C20H14N2O5S/c23-17-11-18(28(25,26)27)14-7-3-4-8-15(14)19(17)22-21-16-10-9-12-5-1-2-6-13(12)20(16)24/h1-11,23-24H,(H,25,26,27)/b22-21+
- InChI Key: BRDGZOLJYALNOY-QURGRASLSA-N
- SMILES: S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=CC=C2C=CC=CC2=C1O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 394.06242
- Monoisotopic Mass: 394.062342
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124
- XLogP3: 4.2
Experimental Properties
- Density: 1.5
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.715
- PSA: 119.55
1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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